AbstractSulfur-containing ABA-type polycarbonate triblock copolymers were synthesized via sequential copolymerization of propylene oxide (PO) and carbon dioxide (CO2), followed by propylene oxide (PO) and phthalic thioanhydride (PTA) in the presence of water and Salen-Metal catalysts. The reaction was catalyzed using Salen-Co(III)-Cl/[PPN]Cl and Salen-Cr(III)-Cl/[PPN]Cl catalyst systems. The content of thioester units in the copolymer chain could be adjusted by varying the feed ratios of PTA. These triblock polymers displayed a higher refractive index, reaching up to 1.561.

AbstractPorphyrins is a unique heterocyclic molecule with four modified pyrrole rings interconnected at α carbon atoms via methine groups. The potential of porphyrin has been enhanced by developing the linked nanostructures with nanocarbons (carbon nanotube, graphene and fullerene) through physical/covalent electron donor-acceptor interactions. The porphyrin linked nanocarbon nanostructures have been reinforced in the polymeric matrices such as thermoplastic and conjugated polymers using facile approaches. The polymer/porphyrin linked nanocarbon nanocomposite revealed several remarkable characteristics like high surface area, conductivity, optical, thermal, mechanical capacitance, sensing and photocatalytic features. The high-performance nanocomposite nanostructures have been employed in sensor, supercapacitor and solar cell applications.

AbstractIn contrast to the typical template-based multistep approach for constructing multi-functional mesoporous hollow silica nanocomposites (MHSN), a simple and template-free fabricate system has been developed to develop versatile mesoporous hollow silica nanocapsules (OSNs) encompassing together isopentyl acetate (IsA) solution and AuNPs. This new material has tiny and homogeneous particle sizes (∼82 nm), a large surface area (535 m2 g−1), and remarkable colloidal durability in water. The oil-phase IsA with high volatility and a low boiling point (142 °C) is critical in building bulky hollow cavities from structural strategy. It allows the IsA@OSNs to become an effective development mediator in the ablation of high-intensity focused ultrasound (HIFU) treatment. Furthermore, the distinctive satellite-like dispersion of Gold (AuNPs) on the silica shell provided IsA@OSNs with outstanding magnetic resonance imaging (MRI) contrasts in A549 lung cells in vitro and in vivo. Furthermore, such unique theranostics agents have excellent systemic toxicity, which promises well for promising clinical use in MRI-piloted HIFU treatment.

AbstractThe self-assembly of light responsive amphiphilic polymers has been of great interest in spatially and temporally controlled drug delivery applications. In this article, we report the design, synthesis and characterization of amphiphilic main chain azobenzene polyurethane as well as its self-assembly in aqueous milieu. This polymer self-assembles into micellar nanostructure (investigated by dynamic light scattering and scanning electron microscopy imaging) and shows hydrophobic guest sequestration with high encapsulation stability (probed by FRET experiment). The photoswitching (trans-to-cis) of these nanoaggregates has been investigated by irradiation with UV light (λ = 365 nm), which results significant change in the hydrophobic environment and molecular arrangement in the micellar core. This leads to encapsulated guest release in a controlled manner as probed by UV-vis spectroscopy. Furthermore, we demonstrated tumor-relevant pH (∼6.5-6.8) induced surface charge modulation (neutral to positive) by zeta potential measurements. The light responsive guest release and pH-specific charge modulation, we believe, will have significant impact in development of delivery systems for targeted and controlled delivery of drug molecules.

AbstractCervical cancer ranks as the second most common female malignancy after breast cancer. The present study investigated inhibiting the growth of HeLa cervical cancer cells. A novel pH-responsive carboxymethyl chitosan (CMCS) hydrogel was prepared by free radical polymerization and then loaded with a linalool/water Pickering emulsion. The experimental results showed that the hydrogels had a high swelling rate and excellent pH responsiveness and provided sustained release of linalool. In terms of in vitro cytotoxicity, the hydrogels were biocompatible with HeLa cells, but the linalool-loaded hydrogels showed good antitumor performance against HeLa cells. The pH-responsive linalool-loaded CMCS hydrogels prepared in this work released a significant amount of linalool in the acidic cervical environment, thus inhibiting HeLa tumor cells. These data implied that linalool CMCS hydrogels may have good application prospects in the treatment of cervical carcinoma.

AbstractIn this work, a rapid polymerization method was combined with thiol-para-fluoro (TPF) “click” post-polymerization modification (PPM) strategy. To this end, a reactive monomer, namely bis((perfluorophenyl)methyl) but-2-ynedioate, was specifically designed and used in the synthesis of polythioether via thiol-Michael addition reaction by using 1,6-hexanedithiol (HDT) and 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) as a catalyst, and the reaction proceeded at room temperature for 5 min to give the pristine polythioether P0. This polymer was then used as a platform to perform PPM with various thiol compounds. The PPM reactions showed quantitative efficiency in 4 h with moderate to high yields. All modified polymers were analyzed with 1H, 13C, and 19F NMR analyses, and molecular weights were calculated by using GPC. It is believed that combining such polymerization and PPM reactions can be a very useful tool to obtain polymers having different structures for different purposes. Hence, this work introduces a new type of polymer backbone that can be rapidly prepared and undergo a relatively fast PPM.

AbstractTo develop dissolvable packer rubber barrel is a key technology for realization of green oil drill engineering. During this experiment, a novel degradable rubber sealing material from MPUR/HNBR composite was prepared by physical mixing and chemical cross-linking with different parts of HNBR. The effect of blending ratio on the vulcanization characteristics, mechanical properties, compatibility, thermal stability, and dissolution characteristics of the composites were investigated. The results showed that when the MPUR/HNBR blend ratio changed from 80/20 to 60/40, the cross-linking degree of composites decreased gradually and the mechanical properties decreased. MPUR and HNBR have compatibility properties in a certain blending range, and the addition of HNBR led to an improvement in the thermal stability of composites. When immersed in a water medium at 100 °C, the tensile strength of pure MPUR decreased sharply in 12 h from 30 MPa to 3 MPa, its short service life time didn’t meet the need of engineering. After composed by HNBR, the tensile strength retention increased from 27.0% to 52.1% immersion for 24 hours. In addition, the composite can maintain high tensile strength between 48 and 168 h, its superior long service life time fully meet the sealing requirements. The possible degradable mechanism in water medium was offered.

AbstractBilirubin is an important biomarker of jaundice, and the quantitative detection of bilirubin is of great significance in the diagnosis and prevention of early jaundice. In this paper, Fe3+ quenched conjugated polymer nanoparticles were used as a "turn-off-on" fluorescence platform to detect bilirubin for the first time. The CPNsPBMC-COOH were prepared through a nanoprecipitation method based on polystyrene maleic anhydride and PBMC, a conjugated polymer synthesized by our research group. The fluorescence of CPNsPBMC-COOH can be efficiently quenched closely to 95% by Fe3+. The optimized fluorescence platform was obtained (CPNsPBMC-COOH: 10 μg/mL, Fe3+: 4.5 μM). The platform to detect bilirubin has a higher sensitivity with a 5 nM of LOD. The detection range was in the 1.32–26.68 μM, which can cover the concentration of bilirubin in normal adult serum (<25 μM). Moreover, the stoichiometries and binding constants of CPNsPBMC-COOH, bilirubin, and Fe3+ are obtained. The binding ability is better for bilirubin and Fe3+. The static quenching mode is found by the absorption spectra and the fluorescence lifetimes. Lastly, this method has obtained satisfactory results in real biological samples (mouse serum and mouse plasma). This work can be used for daily rapid clinical bilirubin detection.

AbstractIt has become crucial to develop new adsorbents to remove toxic dye wastes from wastewater to protect our existing aquatic ecosystem. Here, to remove methyl orange azo dye from aqueous solutions, a new p(HEMA-co-AETAC)/VMt nanocomposite hydrogel was prepared by using 2-hydroxyethyl methacrylate and [2-(acryloyloxy)ethyl]trimethylammonium chloride monomers using vinyl-based montmorillonite crosslinker. Obtained new types of crosslinker and nanocomposite hydrogels have been characterized by various analysis methods. In addition, the effects of crosslinker amount, monomer amount and pH on the swelling behavior of nanocomposite hydrogel were investigated. The effects of essential parameters such as contact time, initial dye concentration, pH effect of the solution, adsorbent amount, and temperature on adsorption were evaluated. It was determined that there was no significant change in the adsorption ability of the nanocomposite hydrogel in the pH range of 3–10. Experimental results showed that the Langmuir isotherm model fit better, and the calculated maximum adsorption capacity was 961.54 mg/g. In addition, it was determined that vinyl-based montmorillonite used as a crosslinker supported MO adsorption. p(HEMA-co-AETAC)/VMt nanocomposite hydrogel may be a new type of adsorbent to remove toxic synthetic dye residues from aqueous media.

AbstractConducting polymer derived materials offer technical podium for development of sensors. This review conversed design, fabrication, and application of conducting polymer/nanocarbon nanomaterial derived sensors. Conducting polymer and resultant nanocomposites have been applied in range of sensors such as electrochemical, conductometric, chemical, gas, ionic, pH, DNA, and bio-related devices. Owing to synergistic effects of nanocarbon nanofiller and conjugated polymer, electron transport, compatibility, interaction, and interface characteristics of nanomaterials were enhanced. Consequently, sensing properties of conducting polymer/nanocarbon nanocomposites have found dependent on nanofiller type, dispersion, and processing approaches. These sensors have found applications in electronics, automotive, civil engineering, packaging, and biomedical fields.